2-((2-methoxyethyl)amino)-6-methyl-3-(3,4,5-trimethoxyphenyl)-4H-furo[3,2-c]chromen-4-one

• IUPAC Name: 2-(2-methoxyethylamino)-6-methyl-3-(3,4,5-trimethoxyphenyl)furo[3,2-c]chromen-4-one
• InChI: InChI=1S/C24H25NO7/c1-13-7-6-8-15-20(13)32-24(26)19-18(23(31-21(15)19)25-9-10-27-2)14-11-16(28-3)22(30-5)17(12-14)29-4/h6-8,11-12,25H,9-10H2,1-5H3
• InChI Key: UVOGQHDKDVEQPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C3=C(C(=C(O3)NCCOC)C4=CC(=C(C(=C4)OC)OC)OC)C(=O)O2
• Molecular Formula: C24H25NO7
• Molecular Weight: 439.5 g/mol

Description

This compound is a complex organic molecule with multiple functional groups, including a furochromenone group, a methoxyethylamino group, and a trimethoxyphenyl group. These groups are common in many biologically active compounds and could potentially confer various properties to the molecule.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The 3,4,5-trimethoxyphenyl (TMP) moiety is a critical component present in many CBSIs, playing an important role in maintaining suitable molecular conformations of CBSIs and contributing to their high binding affinities to tubulin.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions involving their functional groups. For instance, compounds with a TMP moiety can undergo reactions with tubulin, a protein involved in cell division.

Scientific Research Applications

Anticancer Activity

• CHEMBL1290285 has been investigated for its potential as an anticancer agent. Researchers have studied its effects on cancer cell lines, particularly in inhibiting tumor growth and metastasis. .

Anti-Inflammatory Properties

• Inflammation plays a crucial role in various diseases, including autoimmune disorders and chronic conditions. Studies have explored the anti-inflammatory effects of CHEMBL1290285 . .

Cardiovascular Research

• Cardiovascular diseases remain a global health concern. Researchers have investigated the impact of CHEMBL1290285 on cardiovascular health. Its effects on blood vessels, platelet aggregation, and endothelial function have been studied. .

Neuroprotection and Neurodegenerative Disorders

• Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, involve progressive neuronal damage. CHEMBL1290285 has shown neuroprotective effects in preclinical studies. .

Antiviral Activity

• Viral infections pose significant challenges to global health. Researchers have explored the antiviral properties of CHEMBL1290285 . It exhibits inhibitory effects against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). .

Metabolic Disorders and Obesity

• Metabolic syndrome, obesity, and related disorders are prevalent worldwide. CHEMBL1290285 has been studied for its impact on metabolic pathways, insulin sensitivity, and lipid metabolism. .

These applications highlight the diverse potential of CHEMBL1290285 across various scientific fields. Researchers continue to explore its mechanisms of action, safety, and clinical viability. As our understanding grows, this compound may contribute significantly to future drug development and patient care.